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Compound of Interest

Compound Name: NBI 35965 hydrochloride

Cat. No.: B560253

Technical Support Center: NBl 35965
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of NBI 35965
hydrochloride in agueous solutions.

Product Information

Property Value Reference
Molecular Weight 437.79 g/mol [1]
Formula C21H22ClI2N4-HCI [1]
CAS Number 1782228-59-4 [1]
Purity >98% [1]
Storage Desiccate at room temperature  [1]

Potent and selective
Mechanism of Action corticotropin-releasing factor [1112]

receptor 1 (CRF1) antagonist

Solubility Data
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Solvent Maximum Concentration Reference
Water 100 mM (43.78 mg/mL) [1]
DMSO 100 mM (43.78 mg/mL) [1]

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for creating a stock solution of NBI 35965
hydrochloride?

Al: NBI 35965 hydrochloride is readily soluble in both water and DMSO up to 100 mM.[1] For
most in vitro applications, preparing a stock solution in sterile, purified water is recommended
to avoid potential solvent effects of DMSO on cell cultures. For in vivo studies, the choice of
solvent will depend on the route of administration and desired formulation.

Q2: | am observing precipitation when diluting my aqueous stock solution into a physiological
buffer (e.g., PBS). What could be the cause?

A2: While NBI 35965 hydrochloride is water-soluble, its solubility can be influenced by the pH
and ionic strength of the solution. Physiological buffers like PBS have a higher ionic strength
and a neutral pH, which can sometimes lead to the precipitation of a compound that is more
soluble in pure water, especially at high concentrations. It is advisable to prepare fresh dilutions
and to test the solubility in the final buffer system at the desired working concentration before a
large-scale experiment.

Q3: Can | sonicate or heat the solution to aid dissolution?

A3: Gentle warming (e.g., to 37°C) and brief sonication can be used to facilitate the dissolution
of NBI 35965 hydrochloride. However, prolonged heating or aggressive sonication should be
avoided to prevent potential degradation of the compound.

Q4: How should I store stock solutions of NBI 35965 hydrochloride?

A4: For aqueous stock solutions, it is recommended to store them at -20°C for short-term
storage (up to 1 month) and at -80°C for long-term storage (up to 6 months).[3] DMSO stock
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solutions are also stable under these conditions.[4] Avoid repeated freeze-thaw cycles by

aliquoting the stock solution into smaller, single-use vials.

Q5: Are there any recommended formulations for in vivo oral administration?

A5: Yes, for oral gavage in animal studies, NBI 35965 hydrochloride has been formulated in

5% mannitol in water.[2][3] Other potential oral formulations include suspensions in 0.2%

carboxymethyl cellulose or solutions containing PEG400 or Tween 80.[3]

Troubleshooting Guide

Issue

Potential Cause

Recommended Solution

Compound is not fully

dissolving in water.

- Insufficient mixing. -
Concentration is too high. -

Water quality is poor.

- Vortex the solution for 1-2
minutes. - Use gentle warming
(87°C) or brief sonication. -
Ensure the concentration does
not exceed 100 mM. - Use
sterile, purified water (e.g.,

Milli-Q or equivalent).

Precipitation occurs after
adding to cell culture media or
buffer.

- Change in pH or ionic
strength. - Saturation limit

exceeded in the final solution.

- Prepare a more dilute stock
solution. - Add the stock
solution to the media/buffer
dropwise while stirring. - Test
the solubility at the final
concentration in a small

volume first.

Inconsistent experimental

results.

- Degradation of the
compound. - Inaccurate
concentration of the stock

solution.

- Prepare fresh stock solutions
regularly. - Store stock
solutions properly in aliquots at
-80°C. - Always use the batch-
specific molecular weight
provided on the Certificate of
Analysis for concentration

calculations.[1]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

Weigh out a precise amount of NBI 35965 hydrochloride powder using an analytical
balance.

Using the batch-specific molecular weight (e.g., 437.79 g/mol ), calculate the volume of
sterile, purified water required to achieve a 10 mM concentration.

o Calculation Example: For 5 mg of compound: (5 mg / 437.79 mg/mmol) / 10 mmol/L =
0.001142 L=1.142 mL.

Add the calculated volume of water to the vial containing the compound.

Vortex the solution for 1-2 minutes until the compound is fully dissolved. Gentle warming or
brief sonication can be applied if necessary.

Filter the solution through a 0.22 um sterile filter into a new sterile tube.

Aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

Thaw a single-use aliquot of the 10 mM aqueous stock solution.

Serially dilute the stock solution with the appropriate cell culture medium or assay buffer to
achieve the desired final working concentration.

Ensure thorough mixing after each dilution step.

Use the freshly prepared working solution immediately for your experiment.

Signaling Pathway and Experimental Workflow

NBI 35965 hydrochloride is a potent and selective antagonist of the Corticotropin-Releasing

Factor Receptor 1 (CRF1).[1] The CRF1 receptor is a G-protein coupled receptor that, upon

binding its endogenous ligand CRF, activates adenylyl cyclase, leading to an increase in
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intracellular cyclic AMP (cAMP).[2] This signaling cascade is a key component of the stress
response, and its activation can lead to the production and release of adrenocorticotropic
hormone (ACTH).[1][2] By blocking the CRF1 receptor, NBI 35965 hydrochloride inhibits the
downstream signaling cascade, thereby reducing cAMP accumulation and ACTH production.[1]

[2]
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Caption: CRF1 receptor signaling pathway and the inhibitory action of NBI 35965
hydrochloride.
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Caption: General experimental workflow for using NBI 35965 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NBI 35965 hydrochloride solubility issues in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560253#nbi-35965-hydrochloride-solubility-issues-in-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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